Cas no 949159-97-1 (Ethanone,1-(2-amino-4-fluoro-5-methoxyphenyl)-)

• Product Name: Ethanone,1-(2-amino-4-fluoro-5-methoxyphenyl)-
• CAS No: 949159-97-1
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 1001366
• PubChem ID: 46835490
• Update Time: 2025-11-01

Ethanone,1-(2-amino-4-fluoro-5-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2-amino-4-fluoro-5-methoxyphenyl)-
• 1-(2-amino-4-fluoro-5-methoxyphenyl)Ethanone
• 2-Amino-4-fluoro-5-methoxyacetophenone
• FT-0766511
• 2'-Amino-4'-fluoro-5'-methoxyacetophenone
• DTXSID80676424
• YCMWQYFEHIFMAM-UHFFFAOYSA-N
• 1-(2-AMINO-4-FLUORO-5-METHOXYPHENYL)ETHAN-1-ONE
• 1-(2-amino-4-fluoro-5-methoxyphenyl)-Ethanone
• MFCD11113349
• SCHEMBL4165532
• EN300-672899
• AKOS006305888
• 949159-97-1
• BS-44299
• DB-080148

• Inchi： 1S/C9H10FNO2/c1-5(12)6-3-9(13-2)7(10)4-8(6)11/h3-4H,11H2,1-2H3
• InChI Key： YCMWQYFEHIFMAM-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(C)=O)C=C1OC)N

Computed Properties

• Exact Mass: 183.07
• Monoisotopic Mass: 183.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.209±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.26 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone,1-(2-amino-4-fluoro-5-methoxyphenyl)-

Recent Advances in the Study of Ethanone,1-(2-amino-4-fluoro-5-methoxyphenyl)- (CAS: 949159-97-1)

The compound Ethanone,1-(2-amino-4-fluoro-5-methoxyphenyl)- (CAS: 949159-97-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including an amino group, fluorine atom, and methoxy substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the synthesis and optimization of Ethanone,1-(2-amino-4-fluoro-5-methoxyphenyl)-. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have laid a solid foundation for subsequent pharmacological evaluations.

Pharmacological studies have revealed that Ethanone,1-(2-amino-4-fluoro-5-methoxyphenyl)- exhibits notable activity in modulating specific biological pathways. For instance, it has been shown to interact with certain enzyme targets involved in inflammatory and oncogenic processes. Preliminary in vitro and in vivo experiments suggest that the compound possesses anti-inflammatory and anti-proliferative properties, making it a potential candidate for treating conditions such as rheumatoid arthritis and certain types of cancer. However, further studies are needed to elucidate its exact mechanism of action and to assess its safety profile.

In addition to its therapeutic potential, the compound's pharmacokinetic properties have also been a focus of recent research. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) characteristics to better understand its behavior in biological systems. These findings are crucial for optimizing dosage forms and administration routes, which will be essential for its transition from the laboratory to clinical applications.

Despite the promising results, several challenges remain. For example, the compound's solubility and stability under physiological conditions need further improvement to enhance its bioavailability. Researchers are also exploring structural modifications to reduce potential toxicity and improve selectivity towards target tissues. Collaborative efforts between chemists, biologists, and pharmacologists are underway to address these issues and accelerate the development of Ethanone,1-(2-amino-4-fluoro-5-methoxyphenyl)- as a viable therapeutic agent.

In conclusion, Ethanone,1-(2-amino-4-fluoro-5-methoxyphenyl)- (CAS: 949159-97-1) represents a promising molecule in the field of chemical biology and pharmaceutical research. Its unique structural features and pharmacological properties make it a compelling candidate for further investigation. Ongoing studies aim to overcome existing challenges and unlock its full therapeutic potential, paving the way for future drug development initiatives.